Cas no 18618-91-2 (3-(Hydroxymethyl)heptan-4-yl butanoate)

• Product Name: 3-(Hydroxymethyl)heptan-4-yl butanoate
• CAS No: 18618-91-2
• MF: C₁₂H₂₄O₃
• MW: 216.317164421082
• CID: 2659322
• Update Time: 2023-08-06

3-(Hydroxymethyl)heptan-4-yl butanoate Chemical and Physical Properties

Names and Identifiers

• 3-(hydroxymethyl)heptan-4-yl butanoate
• Butyric acid 1-propyl-2-(hydroxymethyl)butyl ester
• Butyric acid 2-hydroxymethyl-1-propylbutyl ester
• 3-butyryloxy-2-ethyl-1-hexanol
• 3-(Hydroxymethyl)heptan-4-yl butanoate

• Inchi： 1S/C12H24O3/c1-4-7-11(10(6-3)9-13)15-12(14)8-5-2/h10-11,13H,4-9H2,1-3H3
• InChI Key： VGXSATHUPYIAQX-UHFFFAOYSA-N
• SMILES： O(C(CCC)=O)C(CCC)C(CO)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 168
• Topological Polar Surface Area: 46.5